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Compound of Interest

Compound Name: AZ876

Cat. No.: B1665899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AZ876, a potent and selective Liver X

Receptor (LXR) agonist. This document details its mechanism of action, summarizes key

quantitative data, and provides illustrative experimental workflows and signaling pathways.

Core Compound Information
Parameter Value Reference

CAS Number 898800-26-5 [1][2][3]

Synonyms AZ-876, AZ 876, AZ12260493 [3]

Molecular Formula C24H29N3O3S [3]

Molecular Weight 439.574 g/mol [3]

Mechanism of Action
AZ876 is a high-affinity agonist for both Liver X Receptor alpha (LXRα) and Liver X Receptor

beta (LXRβ). LXRs are nuclear receptors that play a crucial role in the regulation of cholesterol,

fatty acid, and glucose metabolism. Upon activation by an agonist like AZ876, LXRs form a

heterodimer with the Retinoid X Receptor (RXR). This complex then binds to LXR Response

Elements (LXREs) in the promoter regions of target genes, thereby modulating their

transcription.
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Signaling Pathway
The activation of LXR by AZ876 initiates a cascade of events leading to the regulation of target

gene expression. A simplified representation of this signaling pathway is provided below.
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Caption: AZ876 activates the LXR signaling pathway.

Experimental Protocols
Detailed experimental protocols for evaluating the efficacy and mechanism of AZ876 can be

extensive. Below is a generalized workflow for a cell-based reporter assay to measure LXR

activation.

LXR Reporter Gene Assay
Objective: To determine the potency and efficacy of AZ876 in activating LXRα or LXRβ.

Materials:

HEK293T cells (or other suitable cell line)

Expression plasmids for full-length human LXRα or LXRβ
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RXRα expression plasmid

Luciferase reporter plasmid containing multiple LXREs upstream of a minimal promoter

Control plasmid for transfection normalization (e.g., β-galactosidase)

Transfection reagent

Cell culture medium and supplements

AZ876 compound

Luciferase assay reagent

Lysis buffer

Methodology:
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1. Cell Seeding
Seed HEK293T cells in 96-well plates.

2. Transfection
Co-transfect cells with LXR, RXR, LXRE-luciferase, and control plasmids.

3. Compound Treatment
After 24h, treat cells with varying concentrations of AZ876.

4. Incubation
Incubate for another 24h.

5. Cell Lysis
Lyse the cells to release cellular contents.

6. Luciferase Assay
Measure luciferase activity as a readout of LXR activation.

7. Data Analysis
Normalize luciferase activity to the control and determine EC50 values.
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Caption: Workflow for an LXR reporter gene assay.

Quantitative Data Summary
Parameter hLXRα hLXRβ Reference

Ki (nM) 7 11 [2]

EC50 (nM) 6 73 [2]
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Suppliers
AZ876 is available from various chemical suppliers for research purposes. It is important to

verify the purity and quality of the compound from the chosen supplier. Potential suppliers

include:

InvivoChem[1]

TargetMol[2]

Sun-shinechem[3]

Disclaimer: This information is for research purposes only and not for human or therapeutic

use. Researchers should consult the relevant safety data sheets (SDS) before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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